Cas no 109074-94-4 (Fmoc-pro-osu)

• Product Name: Fmoc-pro-osu
• CAS No: 109074-94-4
• MF: C₂₄H₂₂N₂O₆
• MW: 434.441286563873
• MDL: MFCD00065673
• CID: 128285
• PubChem ID: 51340599
• Update Time: 2025-10-24

Fmoc-pro-osu Chemical and Physical Properties

Names and Identifiers

• 1,2-Pyrrolidinedicarboxylicacid, 2-(2,5-dioxo-1-pyrrolidinyl) 1-(9H-fluoren-9-ylmethyl) ester, (2S)-
• 1,2-Pyrrolidinedicarboxylicacid, 2-(2,5-dioxo-1-pyrrolidinyl) 1-(9H-fluoren-9-ylmethyl) ester,...
• 2-O-(2,5-dioxopyrrolidin-1-yl) 1-O-(9H-fluoren-9-ylmethyl) (2S)-pyrrolidine-1,2-dicarboxylate
• Fmoc-L-Pro-OSu
• FMOC-PRO-OSU
• AmbotzFAA6500
• FMOC-L-PROLINE HYDROXYSUCCINIMIDESTER
• N-Fmoc-L-proline N-succinimidyl ester
• FMOC-L-PROLINE HYDROXYSUCCINIMIDE ESTER
• (9H-Fluoren-9-yl)MethOxy]Carbonyl Pro-OSu
• FMOC-L-PROLINE N-HYDROXYSUCCINIMIDE ESTER
• N-alpha-(9-Fluorenylmethyloxycarbonyl)-L-proline succinimidyl ester
• NALPHA-9-Fluorenylmethoxycarbonyl-L-proline N-hydroxysuccinimide ester
• E70497
• DTXSID30679809
• (S)-1-(9H-fluoren-9-yl)methyl 2-(2,5-dioxopyrrolidin-1-yl) pyrrolidine-1,2-dicarboxylate
• AKOS016003145
• 2,5-Dioxopyrrolidin-1-yl 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-L-prolinate
• A895153
• S-109074-94-4
• 109074-94-4
• MFCD00065673
• 2-(2,5-dioxopyrrolidin-1-yl) 1-(9H-fluoren-9-yl)methyl (2S)-pyrrolidine-1,2-dicarboxylate
• AS-56432
• Fmoc-L-prolineN-hydroxysuccinimide ester≥ 99% (HPLC)
• SCHEMBL25400409
• Fmoc-pro-osu

• MDL： MFCD00065673
• Inchi： 1S/C24H22N2O6/c27-21-11-12-22(28)26(21)32-23(29)20-10-5-13-25(20)24(30)31-14-19-17-8-3-1-6-15(17)16-7-2-4-9-18(16)19/h1-4,6-9,19-20H,5,10-14H2/t20-/m0/s1
• InChI Key： JZBHVBQPWXZALQ-FQEVSTJZSA-N
• SMILES： O(C(N1CCC[C@H]1C(=O)ON1C(CCC1=O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 434.14800
• Monoisotopic Mass: 434.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 747
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.2A^2
• XLogP3: 2.8

Experimental Properties

• Density: 1.43±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 604.8±65.0 °C(Predicted)
• Refractive Index: 1.668
• Solubility: Insuluble (6.5E-3 g/L) (25 ºC),
• PSA: 93.22000
• LogP: 2.88290

Fmoc-pro-osu Security Information

• Storage Condition：Store at 0°C

Additional information on Fmoc-pro-osu

Professional Introduction to Fmoc-pro-osu (CAS No. 109074-94-4)

The compound Fmoc-pro-osu, with the CAS number 109074-94-4, is a critically important intermediate in the realm of peptide synthesis, particularly within the field of solid-phase peptide synthesis (SPPS). This specialized reagent plays a pivotal role in the construction of complex peptides, which are essential in various biomedical applications, including drug development and diagnostic tools. The Fmoc-pro-osu molecule is renowned for its efficiency and reliability in facilitating the stepwise assembly of peptide chains, making it a cornerstone in synthetic organic chemistry and pharmaceutical research.

In recent years, the demand for high-purity peptides has surged due to their increasing utility in therapeutic and diagnostic contexts. The Fmoc-pro-osu reagent has emerged as a preferred choice for researchers seeking precision and scalability in peptide synthesis. Its molecular structure, characterized by a protected amino group and an osylating agent, ensures minimal side reactions and optimal yield, which are crucial factors in maintaining the integrity of peptide sequences during synthesis.

The application of Fmoc-pro-osu extends beyond basic peptide synthesis. Advanced research has demonstrated its effectiveness in the preparation of peptidomimetics, which are designed to mimic the biological activity of natural peptides while exhibiting improved pharmacokinetic properties. These peptidomimetics have shown promise in treating a variety of diseases, including cancer and neurodegenerative disorders. The versatility of Fmoc-pro-osu makes it an indispensable tool for medicinal chemists aiming to develop novel therapeutic agents.

Recent breakthroughs in computational chemistry have further enhanced the utility of Fmoc-pro-osu. By integrating machine learning algorithms with traditional synthetic methodologies, researchers can now predict optimal reaction conditions with unprecedented accuracy. This synergy between computational modeling and experimental chemistry has significantly reduced trial-and-error approaches, leading to more efficient peptide synthesis processes. The integration of such innovative techniques underscores the dynamic nature of modern chemical research and its impact on drug discovery.

The role of Fmoc-pro-osu in large-scale peptide production cannot be overstated. Industrial applications often require stringent quality control measures to ensure batch-to-batch consistency. The reliability of Fmoc-pro-osu in these settings has made it a staple in pharmaceutical manufacturing facilities worldwide. Its compatibility with automated synthesizers has also contributed to its widespread adoption, enabling high-throughput peptide production without compromising on quality.

Environmental considerations have become increasingly important in chemical synthesis, and Fmoc-pro-osu has been subject to rigorous evaluations regarding its ecological impact. Manufacturers have developed greener alternatives that minimize waste generation while maintaining high performance standards. These advancements reflect a broader commitment within the industry to sustainable practices, ensuring that peptide synthesis remains both efficient and environmentally responsible.

The future prospects for Fmoc-pro-osu are bright, with ongoing research exploring new applications in areas such as biotechnology and materials science. Its adaptability to diverse synthetic frameworks makes it a valuable candidate for interdisciplinary studies. As our understanding of molecular interactions deepens, the potential uses for this compound are likely to expand, further solidifying its position as a cornerstone of modern chemical innovation.